7-Methyl-2-(3-methylphenyl)-5-nitro-1,3-benzoxazole

• IUPAC Name: 7-methyl-2-(3-methylphenyl)-5-nitro-1,3-benzoxazole
• InChI: InChI=1S/C15H12N2O3/c1-9-4-3-5-11(6-9)15-16-13-8-12(17(18)19)7-10(2)14(13)20-15/h3-8H,1-2H3
• InChI Key: XWXWUUONEKRTML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C(=CC(=C3)[N+](=O)[O-])C
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “7-Methyl-2-(3-methylphenyl)-5-nitro-1,3-benzoxazole” are not available, benzoxazoles are generally synthesized through the reaction of 2-aminophenols with carboxylic acids or their derivatives.

Scientific Research Applications

Synthesis and Microbiological Activity

Research has delved into the synthesis of benzoxazole derivatives and their microbiological activity against a range of pathogens. Yalcin et al. (1990) synthesized a series of 5-methyl-2-(p-substituted phenyl)benzoxazoles, showing broad-spectrum antibacterial activity, particularly against E. coli and K. pneumoniae (Yalcin, Şener, Özden, Özden, & Akin, 1990). Similarly, Ertan-Bolelli et al. (2016) evaluated novel benzoxazole derivatives for antimicrobial activities, identifying compounds with significant action against Pseudomonas aeruginosa, Staphylococcus aureus, and Mycobacterium tuberculosis (Ertan-Bolelli, Yildiz, & Ozgen-Ozgacar, 2016).

Eukaryotic Topoisomerase II Inhibitors

Some benzoxazole derivatives have been found to inhibit eukaryotic DNA topoisomerase II, suggesting potential applications in cancer therapy. Pınar et al. (2004) identified several benzoxazole, benzimidazole, and benzothiazole derivatives as effective topoisomerase II inhibitors (Pınar, Yurdakul, Yildiz, Temiz-Arpaci, Acan, Akı-Şener, & Yalcin, 2004).

Vibrational Spectroscopy and Molecular Docking

Studies have also utilized vibrational spectroscopic techniques and molecular docking to understand the properties of benzoxazole derivatives. Mary et al. (2008) performed vibrational spectroscopic studies and ab initio calculations on 5-nitro-2-(p-fluorophenyl)benzoxazole, contributing to the characterization of these compounds (Mary, Varghese, Panicker, Ertan, Yildiz, & Temiz-Arpaci, 2008).

Anticancer Activities

Benzoxazole derivatives have shown promise in anticancer research, with studies indicating their potential to induce apoptosis and inhibit cancer cell growth. Varga et al. (2005) explored the induction of apoptosis by benzoxazole derivatives in tumor cells, identifying specific compounds that enhanced apoptotic effects (Varga, Akı-Şener, Yalcin, Temiz-Arpaci, Tekiner-Gulbas, Cherepnev, & Molnár, 2005).

Mechanism of Action

Target of Action

Similar compounds such as 3-methyl-2-phenyl-1h-indoles have been found to inhibit human dna topoisomerase ii . This enzyme is crucial for processes such as DNA replication and transcription and chromosomal segregation .

Mode of Action

For instance, 3-Methyl-2-phenyl-1H-indoles inhibit the relaxation activity of human DNA topoisomerase II, leading to the induction of the apoptosis pathway .

Biochemical Pathways

It can be inferred from related compounds that it may affect pathways involving dna replication and transcription .

Result of Action

Similar compounds have been found to induce apoptosis, a form of programmed cell death . This suggests that 7-Methyl-2-(3-methylphenyl)-5-nitro-1,3-benzoxazole may have similar effects.